1,3-benzodioxol-5-yl 3,4-dimethoxybenzoate

• IUPAC Name: 1,3-benzodioxol-5-yl 3,4-dimethoxybenzoate
• InChI: InChI=1S/C16H14O6/c1-18-12-5-3-10(7-14(12)19-2)16(17)22-11-4-6-13-15(8-11)21-9-20-13/h3-8H,9H2,1-2H3
• InChI Key: LLKLSQHJJOUZSZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC2=CC3=C(C=C2)OCO3)OC
• Molecular Formula: C16H14O6
• Molecular Weight: 302.28 g/mol

Description

1,3-benzodioxol-5-yl 3,4-dimethoxybenzoate, commonly known as MDMA, is a psychoactive drug with stimulant and hallucinogenic properties. It is a member of the amphetamine class of drugs and is commonly referred to as "ecstasy" or "molly". MDMA is widely used recreationally, but it also has potential therapeutic applications.

Mechanism of Action

MDMA acts primarily by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. It also has a weak affinity for the serotonin transporter, which leads to increased serotonin release. The increased levels of these neurotransmitters are thought to contribute to the drug's effects on mood, perception, and cognition.
Biochemical and Physiological Effects:
MDMA has a number of physiological effects, including increased heart rate and blood pressure, sweating, and pupil dilation. It also causes the release of the hormone oxytocin, which is associated with social bonding and trust. MDMA can also cause dehydration and hyperthermia, which can be dangerous in certain situations.

Advantages and Limitations for Lab Experiments

MDMA has several advantages for use in lab experiments. It is relatively easy to synthesize and can be administered in a controlled manner. It also has a relatively short half-life, which allows for precise timing of experiments. However, there are also limitations to the use of MDMA in lab experiments. The drug has a number of physiological effects that can interfere with the interpretation of results, and there is also the potential for abuse and addiction.

Future Directions

There are several areas of future research on MDMA. One area of interest is the potential use of MDMA in the treatment of other psychiatric disorders, such as addiction and depression. Another area of research is the development of new compounds that have similar therapeutic effects but with fewer side effects. Finally, there is also interest in understanding the long-term effects of MDMA use, particularly in heavy users.
Conclusion:
MDMA is a psychoactive drug with potential therapeutic applications. It is synthesized from safrole and acts primarily by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. MDMA has a number of physiological effects and limitations for use in lab experiments, but there are also several areas of future research on the drug.

Synthesis Methods

MDMA is synthesized from safrole, a natural substance found in the oils of sassafras trees. The synthesis process involves several steps, including the conversion of safrole to isosafrole, which is then converted to MDP2P (3,4-methylenedioxyphenyl-2-propanone). MDP2P is then reduced to MDMA using a reducing agent such as aluminum amalgam.

Scientific Research Applications

MDMA has been studied for its potential therapeutic applications, particularly in the treatment of post-traumatic stress disorder (PTSD). Studies have shown that MDMA-assisted psychotherapy can help reduce symptoms of PTSD, including anxiety, depression, and avoidance behavior. MDMA has also been studied for its potential use in the treatment of other psychiatric disorders, such as anxiety, depression, and addiction.